Ethyl 5-hydroxy-1-methyl-1-oxo-1,2-thiazine-4-carboxylate

• IUPAC Name: ethyl 5-hydroxy-1-methyl-1-oxo-1λ6-thia-2-azacyclohexa-1,3,5-triene-4-carboxylate
• InChI: InChI=1S/C8H11NO4S/c1-3-13-8(11)6-4-9-14(2,12)5-7(6)10/h4-5,10H,3H2,1-2H3
• InChI Key: MPKGXLDRZGFYSY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=S(=O)(C=C1O)C
• Molecular Formula: C8H11NO4S
• Molecular Weight: 217.24 g/mol
• CAS No.: 60804-06-0

Description

Ethyl 5-hydroxy-1-methyl-1-oxo-1,2-thiazine-4-carboxylate is a useful research compound. Its molecular formula is C8H11NO4S and its molecular weight is 217.24. The purity is usually 95%.
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Scientific Research Applications

Synthetic Chemistry and Heterocyclic Compound Development

• Transformation into Diverse Heterocyclic Structures

  Research by Albreht et al. (2009) discusses transformations of related thiazole derivatives into thiazolo[5,4-c]pyridine carboxylates, showcasing the compound's role in synthesizing complex heterocycles useful in various chemical and pharmaceutical applications (Albreht et al., 2009).

• Foundation for Antimicrobial and Pharmacological Agents

  Studies on derivatives of thiazine and pyrimidine have revealed their potential in developing compounds with analgesic, antiinflammatory, and immunosuppressive activities, indicating the versatility of such structures in medicinal chemistry (Malinka et al., 1989).

• Corrosion Inhibition

  A novel derivative demonstrated inhibition efficiency on mild steel in phosphoric acid, indicating applications in materials science and engineering to protect metals from corrosion (El-khlifi et al., 2022).

Pharmacological Applications

• Anticancer Activity

  Research on thiazole compounds synthesized from related starting materials has shown promising anticancer activity against breast cancer cells, indicating the compound's potential as a precursor in developing novel anticancer agents (Sonar et al., 2020).

• Antimicrobial Activity

  The synthesis and modification of ethyl 2-amino-4-methylthiazole-5-carboxylate have led to derivatives with significant antimicrobial activities against various bacterial and fungal strains, highlighting the compound's potential in creating new antimicrobials (Desai et al., 2019).

Mechanism of Action

Mode of Action

It’s known that many similar compounds interact with their targets, causing changes at the molecular level that can lead to various biological effects .

Biochemical Pathways

Similar compounds have been found to influence a variety of biochemical pathways, leading to diverse downstream effects .

Pharmacokinetics

These properties are crucial in determining the bioavailability of the compound .

Result of Action

Similar compounds have been found to have various biological activities .

Action Environment

Environmental factors can often play a significant role in the effectiveness of similar compounds .